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Compound of Interest

Compound Name: Propanal, oxime

Cat. No.: B1634360

This technical guide provides an in-depth overview of propanal, oxime, also known as
propionaldehyde oxime. It is intended for researchers, scientists, and professionals in drug
development, offering detailed information on its chemical identity, properties, synthesis, and
applications.

Chemical Identity and Synonyms

Propanal, oxime is an organic compound classified as an aldoxime.[1] It is formed from the
condensation of propanal (propionaldehyde) with hydroxylamine.[2]

The primary identifier for this compound is its CAS Registry Number.

Identifier Value

CAS Number 627-39-4

Molecular Formula CsH7NO

Molecular Weight 73.09 g/mol

InChiKey IFDZZSXEPSSHNC-UHFFFAOYSA-N

Propanal, oxime is known by several synonyms in scientific literature and chemical databases.

[3]141(5]

» Propionaldehyde oxime[3][4]
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Propanaldoxime[4]

Propionaldoxime[4][6]

(2)-Propionaldehyde oxime[7]

(E)-propionaldoxime|[5]

N-propylidenehydroxylamine[1][6]

Physicochemical Properties

The following table summarizes key quantitative physicochemical properties of propanal,
oxime. These values are essential for experimental design, computational modeling, and
understanding the compound's behavior in various systems.
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Property Value Unit Source
Normal Boiling Point
) 436.90 K Joback Calculated[8]
(Tboil)
Enthalpy of
o 42.27 kJ/mol Joback Calculated[8]
Vaporization (AvapH®)
LogP (Octanol/Water )
. . 0.856 Crippen Calculated[8]
Partition Coefficient)
Water Solubility )
0.10 mol/L Crippen Calculated[8]
(log10WS)
pKa (Strongest Acidic)  11.35 ChemAxon([1]
pKa (Strongest Basic)  3.36 ChemAxon[1]
Polar Surface Area 32.59 Az ChemAxon[1]
Enthalpy of Formation
-175.26 kJ/mol Joback Calculated[8]
(AfH°gas)
Critical Temperature
621.27 K Joback Calculated[8]
(Te)
Critical Pressure (Pc) 4333.96 kPa Joback Calculated[8]

Synthesis of Oximes: Experimental Protocols

The synthesis of oximes is a fundamental reaction in organic chemistry, typically involving the

reaction of an aldehyde or ketone with hydroxylamine.[2] Below are two representative

protocols.

This solvent-free method is environmentally friendly and efficient for converting carbonyl

compounds into their corresponding oximes.[9]

Materials:

¢ Aldehyde or Ketone (e.g., Propanal) (1 mmol)
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» Hydroxylamine hydrochloride (1.2 mmol)
o Bismuth(lll) oxide (Bi=Os3) (0.6 mmol)

o Ethyl acetate

o Water

e Mortar and pestle

o Filtration apparatus

Procedure:

o A mixture of the aldehyde/ketone (1 mmol), hydroxylamine hydrochloride (1.2 mmol), and
Bi203 (0.6 mmol) is placed in a mortar.[9]

e The mixture is ground with a pestle for the required period of time, with reaction progress
monitored by Thin Layer Chromatography (TLC).[9]

o Upon completion of the reaction, ethyl acetate (2 x 10 mL) is added to the reaction mixture.

[9]
o The mixture is filtered to separate the Bi2Os catalyst.[9]
o The filtrate is concentrated to approximately 6 mL.[9]
o Water is added to the concentrated filtrate, causing the oxime product to precipitate.[9]
e The precipitate is filtered and dried under high vacuum to yield the pure oxime.[9]
This is a conventional method for preparing oximes from carbonyl compounds.[2]
Materials:
o Aldehyde or Ketone (e.g., Propanal)

» Hydroxylamine hydrochloride (NH20H-HCI)
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e Amild base (e.g., Sodium acetate)

« Ethanol

e Water

Procedure:

» Dissolve hydroxylamine hydrochloride in a mixture of ethanol and water.

o Add a mild base, such as sodium acetate, to neutralize the HCI and liberate free
hydroxylamine.

¢ Add the aldehyde (propanal) to the solution.

e The reaction mixture is typically stirred at room temperature or gently heated to facilitate the
condensation reaction.

o The formation of the oxime can be monitored by TLC.

e Upon completion, the product can be isolated by extraction or crystallization, often appearing
as colorless crystals or a thick liquid.[2]

Logical and Experimental Workflows

Diagrams created using the DOT language provide clear visualizations of chemical processes
and relationships.
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Caption: General synthesis pathway for Propanal, Oxime.
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Synthetic Intermediates
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Caption: Key applications and synthetic utility of oximes.

Relevance in Drug Development and Research
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Oximes are a significant class of compounds in medicinal chemistry.[10] While propanal,
oxime itself is a simple molecule, the oxime functional group is present in several FDA-
approved drugs.[10][11]

o Antidotes for Nerve Agents: Oxime compounds can reactivate acetylcholinesterase (AChE)
that has been inactivated by organophosphate nerve agents.[2][11] Pralidoxime is an FDA-
approved oxime used for this purpose.[10]

» Antibiotics: Several cephalosporin antibiotics contain an oxime moiety, which enhances their
efficacy and spectrum of activity against bacteria. Examples include cefuroxime and
ceftizoxime.[10][11]

» Synthetic Building Blocks: The versatility of the oxime group makes it a valuable intermediate
in the synthesis of more complex molecules, including nitrogen-containing functional groups
prevalent in medicinal chemistry.[9][12] They can be converted into amides via the
Beckmann rearrangement, nitriles, amines, and various azaheterocycles.[9]

The study of simple oximes like propanal, oxime provides foundational knowledge for the
synthesis and understanding of these more complex and pharmacologically active molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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